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The quantitative data available for Aszonapyrone A is currently limited to its antibacterial activity. Its

cytotoxicity against human cancer cell lines has not been specified in the search results I obtained [1].

. Activity

Compound Reported Test Organism/Cell

Source Fungus . . . Value
Name Bioactivity Line

(MIC)

Aszonapyrone  Neosartorya takakii (from  Antibacterial Staphylococcus 32 pg/mL
A marine macroalga Activity [1] aureus 272123 [1]

Amphiroa sp.)
Aszonapyrone  Neosartorya takakii Cytotoxicity Information not found -
A in search results

For reference, other cytotoxic compounds from marine fungi in the same research include Chevalone B,
which showed antibacterial activity against the same strain of S. aureus with an MIC of 64 pg/mL, and

Aszonalenin, which showed an MIC of 16 pg/mL [1].

Experimental Protocol Context

The search results do not contain the detailed methodology for the cytotoxicity assays. However, standard
protocols for evaluating the cytotoxicity of marine fungal metabolites are described in the literature. The

following diagram outlines a typical workflow.
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Marine Fungal Metabolite Cytotoxicity Workflow

¢ Fungal Source & Identification: Fungi are isolated from marine environments (sponges, sediments,
algae). The species is identified through morphological and genetic analysis [1] [2].

¢ Fermentation & Extraction: Fungi are grown in liquid culture to produce metabolites. The broth is
then extracted with organic solvents like ethyl acetate [1].

e Compound Isolation: Crude extracts are fractionated using techniques like vacuum liquid
chromatography (VLC), and pure compounds are isolated using HPLC [1].
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e Cytotoxicity Assay: The MTT assay is commonly used to measure cell viability. It measures the
reduction of a yellow tetrazolium salt to purple formazan by metabolically active cells [3] [2]. The
Neutral Red Uptake (NRU) assay is also used, which measures the uptake of the supravital dye
neutral red into the lysosomes of living cells [4] [2].

o Data Analysis: Dose-response curves are plotted, and the half-maximal inhibitory concentration
(IC50) is calculated, representing the compound concentration that reduces cell viability by 50% [3]

2.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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